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Compound of Interest

Compound Name: VAF347

Cat. No.: B3182392

Disclaimer: A specific Safety Data Sheet (SDS) for VAF347 containing detailed disposal
instructions was not publicly available at the time of this writing. The following procedures are
based on the chemical properties of VAF347 as a halogenated aromatic and pyrimidine-
containing compound, in conjunction with general laboratory chemical waste disposal
guidelines. Researchers, scientists, and drug development professionals must always consult
their institution's Environmental Health and Safety (EHS) department and adhere to local, state,
and federal regulations for hazardous waste disposal.

VAF347 is an aryl hydrocarbon receptor (AhR) agonist with anti-inflammatory properties,
making it a valuable tool in research.[1] Proper handling and disposal are crucial to ensure
laboratory safety and environmental protection. This guide provides essential information on
the operational and disposal plans for VAF347.

Key Chemical and Safety Data

Due to the absence of a specific SDS for VAF347, the following table summarizes key data
inferred from its chemical structure and information available for similar compounds. This
information is intended to guide safe handling and disposal decisions.
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Property

Inferred
Valuel/Classification

Rationale/Source

Chemical Name

N-(4-(trifluoromethyl)phenyl)-4-
(3-chlorophenyl)pyrimidin-2-

amine

Based on chemical structure

Appearance

Solid (presumed)

Analogy with similar small

molecule compounds

Hazard Class

Hazardous Waste (presumed)

Contains halogenated
aromatic and pyrimidine

moieties

Primary Hazards

Potential irritant, toxic

General hazard for
halogenated organic

compounds

Incompatible Materials

Strong oxidizing agents, strong

acids

General incompatibility for

similar chemical classes

Disposal Method

Incineration via a licensed
hazardous waste disposal

facility

Recommended for
halogenated organic

compounds

Experimental Protocol: VAF347 Disposal Procedure

This protocol outlines the step-by-step methodology for the safe disposal of VAF347 waste.

1. Personal Protective Equipment (PPE):

e Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection:

e Solid Waste: Collect all solid waste contaminated with VAF347 (e.g., weighing paper,

contaminated gloves, pipette tips) in a designated, clearly labeled hazardous waste

container.
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Ligquid Waste: For solutions containing VAF347, use a separate, compatible, and clearly
labeled liquid hazardous waste container. Do not mix with other waste streams unless
explicitly permitted by your institution's EHS guidelines. VAF347 is a halogenated organic
compound and should be disposed of in a designated halogenated organic waste stream.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with VAF347 must be
disposed of in a designated sharps container for hazardous chemical waste.

. Container Labeling:
All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "VAF347 (N-(4-(trifluoromethyl)phenyl)-4-(3-
chlorophenyl)pyrimidin-2-amine)."

Indicate the primary hazards (e.g., "Toxic," "Irritant").

Include the date of waste accumulation and the name of the generating
laboratory/researcher.

. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.
Store away from incompatible materials.
. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

Do not dispose of VAF347 down the drain or in the regular trash.

Follow all institutional procedures for waste handover and documentation.
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VAF347 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
VAF347 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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